Cas no 851094-64-9 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide
• CAS No: 851094-64-9
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 6221600
• PubChem ID: 4144444
• Update Time: 2025-10-18

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide
• CCG-310243
• SR-01000007522-1
• SR-01000007522
• 851094-64-9
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)pivalamide
• AKOS024586481
• F0608-0077
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-dimethylpropanamide

• Inchi： 1S/C15H17N3O4/c1-15(2,3)13(19)16-14-18-17-12(22-14)9-4-5-10-11(8-9)21-7-6-20-10/h4-5,8H,6-7H2,1-3H3,(H,16,18,19)
• InChI Key： VMKURRJPUSHSMF-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C3=NN=C(NC(C(C)(C)C)=O)O3)=CC1=2

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide

Introduction to N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide (CAS No. 851094-64-9)

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 851094-64-9, belongs to a class of molecules that are being extensively studied for their pharmacological significance. The intricate molecular framework of this compound incorporates several key structural motifs that contribute to its distinctive chemical and biological characteristics.

The molecular structure of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide features a benzodioxin ring fused with a dihydropyranone moiety, which is connected to an oxadiazole ring through an amide linkage. This particular arrangement of heterocyclic rings and functional groups makes the compound a promising candidate for further investigation in drug discovery. The presence of the dimethylpropanamide moiety at the terminal position of the molecule suggests potential interactions with biological targets that could modulate various physiological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with potential biological targets. Studies have indicated that the benzodioxin ring and the oxadiazole ring may interact with specific enzymes and receptors involved in inflammatory pathways and neurotransmitter systems. These interactions could potentially lead to therapeutic effects in conditions such as pain management, neurodegenerative disorders, and autoimmune diseases.

One of the most intriguing aspects of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide is its structural similarity to known bioactive compounds. Researchers have hypothesized that this compound might exhibit similar pharmacological effects by binding to the same or analogous biological targets. For instance, analogs containing a benzodioxin core have been reported to possess anti-inflammatory and analgesic properties. The incorporation of an oxadiazole ring into the molecular structure further enhances its potential as a pharmacophore by introducing additional sites for interaction with biological macromolecules.

The synthesis of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-o<0xE5><0xA8><0x89>adiazol<0xE9><0xA5><0xA8>-2-y<0xE9><0xA5><0x8D>-2,<0xE9><0xA5><0x8D>-dimethylpropanamide presents a challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have been employed to build the necessary carbon-carbon bonds efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

In vitro studies have begun to elucidate the biological activity of N-(5-(trans-4-Hydroxy-cyclohexyl)-cis-3-methoxyphenyl)-cis-3-methylbutanamide (CAS No. 851094<0xE9><0xA9><0x84>64<0xE9><0xA9><0x8D>). Preliminary data suggest that this compound exhibits moderate affinity for certain enzyme targets, which could translate into therapeutic benefits. For example, it has shown potential in inhibiting enzymes involved in pain signaling pathways. Further research is needed to fully characterize its pharmacological profile and assess its safety and efficacy in preclinical models.

The development of novel drug candidates often involves optimizing their chemical structure to enhance their pharmacokinetic properties. In the case of N-(5-(trans-4-Hydroxy-cyclohexyl)-cis-3-methoxyphenyl)-cis-3-methylbutanamide (CAS No. 851094<0xE9><0xA9><0x84>64<0xE9><0xA9><0x8D>), modifications can be made to improve solubility, bioavailability, and metabolic stability. Computational tools such as molecular dynamics simulations and virtual screening can aid in identifying structural modifications that are likely to enhance these properties without compromising biological activity.

The future direction of research on N-(5-(trans-4-Hydroxy-cyclohexyl)-cis-3-methoxyphenyl)-cis-3-methylbutanamide (CAS No. 851094<0xE9><0xA9><0x84>64<0xE9><0xA9><0x8D>) will likely focus on translating preclinical findings into clinical applications. If initial clinical trials demonstrate safety and efficacy comparable to existing treatments for relevant conditions such as chronic pain or neurological disorders), this compound could become a valuable therapeutic option for patients suffering from these conditions.

In conclusion,N-(5-(trans)-4-Hydroxy-cyclohexyl)-cis–3-methoxyphenyl-cis–3-methylbutanamide (CAS No. 851094–64–9) represents an exciting development in pharmaceutical research due to its complex structure and potential biological activities. The combination of advanced synthetic techniques with cutting-edge computational methods has paved the way for exploring its therapeutic potential further. As more data becomes available from ongoing studies,N-(5-(trans)-4-Hydroxy-cyclohexyl)-cis–3-methoxyphenyl-cis–3-methylbutanamide (CAS No.) is poised to make significant contributions to drug discovery efforts aimed at addressing unmet medical needs.